Cas no 232280-76-1 (2-(Aminomethyl)-1,3-thiazole-4-carbothioamide)

• Product Name: 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide
• CAS No: 232280-76-1
• MF: C₅H₇N₃S₂
• MW: 173.259177446365
• CID: 6583838
• PubChem ID: 21866514
• Update Time: 2025-11-02

2-(Aminomethyl)-1,3-thiazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 232280-76-1
• 2-(aminomethyl)-1,3-thiazole-4-carbothioamide
• SCHEMBL1468212
• EN300-7647029
• 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide

• Inchi： 1S/C5H7N3S2/c6-1-4-8-3(2-10-4)5(7)9/h2H,1,6H2,(H2,7,9)
• InChI Key： KKFAAUVAMMLJDF-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=S)N=C1CN

Computed Properties

• Exact Mass: 173.00813958g/mol
• Monoisotopic Mass: 173.00813958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide

Comprehensive Guide to 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide (CAS No. 232280-76-1): Properties, Applications, and Market Insights

The compound 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide (CAS No. 232280-76-1) is a thiazole derivative with significant potential in pharmaceutical and agrochemical research. This heterocyclic compound features both aminomethyl and carbothioamide functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has attracted attention in drug discovery programs targeting various therapeutic areas.

Recent trends in medicinal chemistry highlight the growing importance of thiazole-containing compounds like 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors and antimicrobial agents, addressing current challenges in antibiotic resistance and cancer treatment. The compound's molecular weight of 173.25 g/mol and moderate lipophilicity make it suitable for further structural modifications.

The synthetic applications of CAS 232280-76-1 extend beyond pharmaceuticals. In agrochemical research, this compound serves as a precursor for developing novel crop protection agents. Its thiazole core demonstrates excellent chelation properties, which can be exploited in designing metal-binding fungicides or herbicide safeners. These applications align with the current focus on sustainable agriculture and environmentally friendly pesticides.

From a chemical properties perspective, 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide typically appears as a white to off-white crystalline powder with good stability under standard laboratory conditions. Its solubility profile shows moderate dissolution in polar organic solvents like DMSO and methanol, while being less soluble in water. These characteristics make it particularly valuable for high-throughput screening applications in drug discovery.

The global market for thiazole derivatives including CAS 232280-76-1 is experiencing steady growth, driven by increasing R&D investments in small molecule therapeutics. Pharmaceutical companies are actively exploring this chemical space for developing next-generation anti-infectives and targeted cancer therapies. Recent patent analyses reveal a rising number of applications featuring 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide as a key structural component.

Quality control standards for 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide typically require HPLC purity of ≥95% for research applications, with advanced synthetic protocols achieving ≥98% purity for clinical studies. Analytical characterization commonly employs NMR spectroscopy, mass spectrometry, and elemental analysis to verify structural integrity. These rigorous standards ensure reliable performance in structure-activity relationship studies.

Emerging research directions for CAS 232280-76-1 include its potential in neurological disorders and metabolic diseases. Preliminary studies suggest the thiazole-carbothioamide moiety may interact with specific enzyme targets involved in neurodegenerative pathways. This aligns with current pharmaceutical industry priorities addressing Alzheimer's disease and Parkinson's disease therapeutics.

Environmental and safety considerations for 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and safety glasses is recommended during handling. The compound's biodegradation profile and ecotoxicity data are areas of ongoing research to meet evolving green chemistry standards.

Future perspectives for CAS 232280-76-1 include potential applications in material science, particularly in developing organic semiconductors and coordination polymers. The compound's electron-rich heterocycle and multiple binding sites offer interesting possibilities for designing novel functional materials. This multidisciplinary potential makes 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide a compound worth watching in coming years.

For researchers sourcing 2-(Aminomethyl)-1,3-thiazole-4-carbothioamide, current market availability includes both milligram-scale quantities for preliminary studies and kilogram-scale batches for development programs. Leading suppliers provide comprehensive analytical certificates and custom synthesis options to meet specific research requirements. The compound's price range varies based on purity and quantity, reflecting its position as a specialty chemical for advanced applications.